Cas no 10242-21-4 (Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)-)

Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)- structure
10242-21-4 structure
Product Name:Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)-
CAS No:10242-21-4
MF:C8H5F3N2O5
MW:266.130912542343
CID:97560
PubChem ID:15697841
Update Time:2025-04-18

Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)-
    • 2,4-dinitro-1-(2,2,2-trifluoroethoxy)benzene
    • 10242-21-4
    • DTXSID80577003
    • SCHEMBL1772198
    • 1,3-dinitro-4-(2',2',2'-trifluoroethoxy)-benzene
    • Inchi: 1S/C8H5F3N2O5/c9-8(10,11)4-18-7-2-1-5(12(14)15)3-6(7)13(16)17/h1-3H,4H2
    • InChI Key: RCEGERQWXLNNCW-UHFFFAOYSA-N
    • SMILES: FC(COC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 266.01505
  • Monoisotopic Mass: 266.01505575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.87
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